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Compound of Interest

Compound Name: Ferric ammonium citrate,brown

Cat. No.: B1171540 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of ferric

ammonium citrate (brown), a complex salt of iron, ammonia, and citric acid. Due to its use as a

nutritional supplement and in various industrial applications, understanding its solubility is

crucial for formulation development, bioavailability studies, and quality control. This document

outlines the solubility of ferric ammonium citrate (brown) in different solvents, presents a

detailed experimental protocol for solubility determination, and illustrates the procedural

workflow.

Executive Summary
Ferric ammonium citrate (brown) exhibits high solubility in aqueous solutions and is practically

insoluble in most organic solvents. Its solubility is a key factor in its bioavailability and utility in

various formulations. This guide consolidates available data on its solubility and provides a

standardized methodology for its determination.

Solubility Data
The solubility of ferric ammonium citrate (brown) has been qualitatively and quantitatively

assessed in various solvents. The following table summarizes the available data.
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Solvent
Qualitative
Solubility

Quantitative
Solubility (at 20°C)

Reference

Water
Very Soluble, Freely

Soluble
1200 g/L [1]

Soluble in 0.5 parts of

water
~2000 g/L [2]

Highly Soluble >100 g/L [3][4]

Ethanol (95%)
Practically Insoluble,

Insoluble
Not Reported [3][5]

Alcohol
Insoluble, Practically

Insoluble
Not Reported [5][6]

Ether Insoluble Not Reported [1]

Dimethyl Sulfoxide

(DMSO)
Insoluble Not Reported

Glycerol Data Not Available Not Reported

Acetone Data Not Available Not Reported

Note: Ferric ammonium citrate is a complex mixture and its exact composition can vary, which

may influence solubility. The brown form is deliquescent and can be affected by light.[5][7]

Experimental Protocol for Solubility Determination
in Water
This protocol is based on the principles outlined in the OECD Guideline 105 for Water Solubility

and adapted for the specific properties of ferric ammonium citrate (brown).[8][9]

3.1 Principle

The "shake-flask" method is employed to determine the saturation concentration of ferric

ammonium citrate in water at a specified temperature. A surplus of the solid is equilibrated with
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water, and the concentration of the dissolved substance in the aqueous phase is then

determined by a suitable analytical method.

3.2 Materials and Equipment

Ferric Ammonium Citrate (brown), powdered.

Deionized or distilled water.

Constant temperature water bath or incubator.

Mechanical shaker or magnetic stirrer.

Analytical balance.

Volumetric flasks and pipettes.

Centrifuge and/or filtration apparatus with inert, non-adsorbing filters (e.g., PTFE).

UV-Vis Spectrophotometer or a validated titration method for iron determination.[10][11]

pH meter.

3.3 Procedure

Preliminary Test: To estimate the approximate solubility, add about 1 g of ferric ammonium

citrate to 1 mL of water at room temperature in a test tube. Vigorously shake for 1 minute. If

the substance dissolves completely, it is very soluble. This helps in determining the

appropriate amount of substance for the definitive test.

Sample Preparation: Add an excess amount of powdered ferric ammonium citrate to a

known volume of water in a flask. For a substance with high solubility, a significant excess

should be used (e.g., 1.5 g in 1 mL of water).

Equilibration: Place the flask in a constant temperature bath, maintained at 20 ± 0.5 °C.

Agitate the mixture using a mechanical shaker or magnetic stirrer. The agitation should be

sufficient to ensure good mixing but not so vigorous as to cause the formation of fine

particles that may interfere with separation. The equilibration time should be determined
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empirically, but a minimum of 24 hours is recommended. To confirm equilibrium is reached,

samples can be taken at different time points (e.g., 24, 48, and 72 hours) and analyzed until

the concentration remains constant.

Phase Separation: After equilibration, cease agitation and allow the mixture to stand in the

constant temperature bath for at least 24 hours to allow for the settling of undissolved

particles. Subsequently, separate the saturated aqueous phase from the undissolved solid by

centrifugation or filtration. The separation should be performed at the test temperature.

Sample Analysis:

By UV-Vis Spectrophotometry: Accurately dilute an aliquot of the clear, saturated solution

with water to a concentration that falls within the linear range of a pre-established

calibration curve. Measure the absorbance at the wavelength of maximum absorption for

ferric ammonium citrate. Calculate the concentration in the original saturated solution.[11]

By Titration: An iodometric titration can be used to determine the iron content of the

saturated solution, which can then be related back to the concentration of ferric

ammonium citrate.[10][12]

Data Reporting: The solubility should be reported in g/L or mg/mL, along with the test

temperature and the analytical method used. The pH of the saturated solution should also be

recorded.

Experimental Workflow
The following diagram illustrates the logical flow of the solubility determination experiment.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://patents.google.com/patent/CN102226758B/en
https://www.fao.org/fileadmin/user_upload/jecfa_additives/docs/Monograph1/additive-189-m1.pdf
https://www.fao.org/fileadmin/user_upload/jecfa_additives/docs/Monograph1/Additive-189.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171540?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Equilibration

Phase Separation

Analysis

Start

Weigh excess Ferric
Ammonium Citrate

Add known volume
of solvent

Equilibrate at constant
temperature with agitation

(e.g., 24-72h at 20°C)

Allow undissolved
solid to settle

Separate saturated solution
from solid (Centrifugation/Filtration)

Determine concentration of
dissolved solute in the

saturated solution

End

Click to download full resolution via product page

Figure 1: Workflow for determining the solubility of ferric ammonium citrate.
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Factors Influencing Solubility
Several factors can influence the solubility of ferric ammonium citrate:

Temperature: The solubility of most solids in liquids increases with temperature.

pH: As a complex salt involving citrate, the pH of the aqueous medium can affect the

speciation of the citrate ion and potentially the stability and solubility of the ferric ammonium

citrate complex.

Purity of the Substance: Impurities can alter the measured solubility.[13]

Particle Size: While equilibrium solubility is independent of particle size, the rate at which

saturation is achieved can be affected. Smaller particles will dissolve faster.

Conclusion
This technical guide provides a consolidated resource on the solubility of ferric ammonium

citrate (brown) for professionals in research and drug development. The provided data and

experimental protocol offer a foundation for formulation design, quality assessment, and further

research into the physicochemical properties of this important iron supplement. The high

aqueous solubility and insolubility in common organic solvents are the defining characteristics

of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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